Cas no 1314790-47-0 (1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile)

• Product Name: 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile
• CAS No: 1314790-47-0
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 5981269
• PubChem ID: 165663981
• Update Time: 2025-08-03

1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile
• 1-[4-(benzyloxy)-2-hydroxyphenyl]cyclobutane-1-carbonitrile
• 1314790-47-0
• EN300-1868877

• Inchi： 1S/C18H17NO2/c19-13-18(9-4-10-18)16-8-7-15(11-17(16)20)21-12-14-5-2-1-3-6-14/h1-3,5-8,11,20H,4,9-10,12H2
• InChI Key： DLPUNBHYLNHLLV-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(C#N)CCC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.125928785g/mol
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile

Introduction to 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile (CAS No. 1314790-47-0)

1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile, identified by its CAS number 1314790-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core, which is a privileged scaffold in drug discovery due to its unique conformational properties and biological relevance. The presence of both benzyloxy and hydroxy substituents on the phenyl ring, coupled with a terminal carbonitrile group, imparts distinct electronic and steric features that make it a versatile intermediate for synthesizing biologically active agents.

The structural motif of 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile aligns with the growing interest in non-rigid aromatic systems as pharmacophores. The cyclobutane ring, being less flexible than benzene or other aromatic systems, can stabilize specific three-dimensional orientations of functional groups, which is crucial for achieving high affinity and selectivity in binding to biological targets. This property has been extensively explored in the development of small-molecule inhibitors and modulators.

In recent years, the pharmaceutical industry has increasingly focused on exploiting the potential of cycloalkyl-containing compounds due to their favorable pharmacokinetic profiles and reduced metabolic liability. The benzyloxy group in this molecule not only enhances solubility but also introduces a hydrophobic pocket that can interact favorably with hydrophobic regions of protein targets. Meanwhile, the hydroxy group serves as a hydrogen bond acceptor or donor, depending on the context, which is critical for fine-tuning binding interactions. The terminal carbonitrile group adds another layer of functionality, enabling further derivatization through nucleophilic addition or condensation reactions.

One of the most compelling aspects of 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile is its potential application in the synthesis of novel therapeutic agents. The cyclobutane scaffold has been shown to be effective in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of cyclobutane have demonstrated efficacy in targeting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases ranging from cancer to inflammatory disorders.

Recent studies have highlighted the importance of conformationally constrained aromatic systems in drug design. The rigid nature of the cyclobutane ring ensures that substituents are held in precise orientations relative to each other, which can be critical for achieving optimal binding affinity. This structural rigidity contrasts with more flexible aromatic systems like benzene derivatives, where rotational freedom can lead to conformational entropy that may diminish binding efficacy.

The benzyloxy substituent on the phenyl ring not only contributes to solubility but also participates in hydrophobic interactions with target proteins. This group is particularly useful in designing molecules that require optimal partitioning between aqueous and lipid phases, a key consideration for oral bioavailability. Additionally, the hydroxy group can engage in hydrogen bonding with polar residues on protein surfaces, enhancing binding specificity.

The carbonitrile group at the other end of the molecule provides a site for further chemical modification. Carbonitriles are known to participate in various synthetic transformations, including nucleophilic additions and condensation reactions with carbonyl compounds. These reactions can be harnessed to introduce additional functional groups or linkages that may enhance biological activity or improve pharmacokinetic properties.

From a medicinal chemistry perspective, 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile represents an intriguing starting point for designing novel scaffolds with enhanced drug-like properties. The combination of structural rigidity provided by the cyclobutane ring and diverse functional groups allows for extensive structural diversification while maintaining core pharmacophoric elements essential for biological activity.

In conclusion, 1-4-(benzyloxy)-2-hydroxyphenylcyclobutane-1-carbonitrile (CAS No. 1314790-47-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for synthesizing biologically active agents targeting various therapeutic areas. As research continues to uncover new applications for cycloalkyl-containing compounds, this molecule is poised to play a crucial role in advancing drug discovery efforts.